Cas no 1264754-13-3 (PROTAC ERRα ligand 1)
PROTAC ERRα ligand 1 Chemical and Physical Properties
Names and Identifiers
-
- E3 ligase Ligand 5
- PROTAC ERRα ligand 1
- 4-[4-[(Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy]-3-(trifluoromethyl)benzonitrile
- PROTAC ERRα ligand 1,inhibit,PROTAC ERRα ligand-1,Inhibitor,PROTAC ERRα ligand1,Estrogen Receptor/ERR
- 4-[4-(2,4-Dioxothiazolidin-5-ylidenemethyl)-2-methoxyphenoxy]-3-trifluoromethylbenzonitrile
- CS-0035352
- A ligand 1
- CHEMBL1671971
- 5FB
- E3L-4133
- EX-A3298
- MFCD29034874
- AS-77193
- HY-U00425
- PROTAC ERR
- 4-[4-[(Z)-(2,4-dioxothiazolidin-5-ylidene)methyl]-2-methoxy-phenoxy]-3-(trifluoromethyl)benzonitrile
- 4-(4-((2,4-Dioxothiazolidin-5-ylidene)methyl)-2-methoxyphenoxy)-3-(trifluoromethyl)benzonitrile
- 4-{4-[(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy}-3-(trifluoromethyl)benzonitrile
- BDBM50336730
- 1264754-13-3
- 1055361-35-7
- (Z)-4-(4-((2,4-dioxothiazolidin-5-ylidene)methyl)-2-methoxyphenoxy)-3-(trifluoromethyl)benzonitrile
- PROTAC ERRalpha ligand 1
- Z2635258858
- DA-72960
- AKOS027322809
- 4-{4-[(Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy}-3-(trifluoromethyl)benzonitrile
-
- Inchi: 1S/C19H11F3N2O4S/c1-27-15-7-10(8-16-17(25)24-18(26)29-16)2-5-14(15)28-13-4-3-11(9-23)6-12(13)19(20,21)22/h2-8H,1H3,(H,24,25,26)/b16-8-
- InChI Key: OBBIOCQFTMNSJI-PXNMLYILSA-N
- SMILES: C(#N)C1=CC=C(OC2=CC=C(/C=C3\SC(=O)NC\3=O)C=C2OC)C(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 420.03916250g/mol
- Monoisotopic Mass: 420.03916250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Color/Form: Solid
- Density: 1.5±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
PROTAC ERRα ligand 1 Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
PROTAC ERRα ligand 1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15191-2 mg |
PROTAC ERRα ligand 1 |
1264754-13-3 | 99.45% | 2mg |
¥732.00 | 2023-04-05 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15191-5 mg |
PROTAC ERRα ligand 1 |
1264754-13-3 | 99.45% | 5mg |
¥1047.00 | 2023-04-05 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15191-10 mg |
PROTAC ERRα ligand 1 |
1264754-13-3 | 99.45% | 10mg |
¥1587.00 | 2023-04-05 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15191-25 mg |
PROTAC ERRα ligand 1 |
1264754-13-3 | 99.45% | 25mg |
¥3174.00 | 2023-04-05 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15191-50 mg |
PROTAC ERRα ligand 1 |
1264754-13-3 | 99.45% | 50mg |
¥4647.00 | 2023-04-05 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15191-100 mg |
PROTAC ERRα ligand 1 |
1264754-13-3 | 99.45% | 100MG |
¥8067.00 | 2023-04-05 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15191-200 mg |
PROTAC ERRα ligand 1 |
1264754-13-3 | 99.45% | 200mg |
¥11997.00 | 2023-04-05 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15191-500 mg |
PROTAC ERRα ligand 1 |
1264754-13-3 | 99.45% | 500MG |
¥18147.00 | 2023-04-05 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15191-1 mL * 10 mM (in DMSO) |
PROTAC ERRα ligand 1 |
1264754-13-3 | 99.45% | 1 mL * 10 mM (in DMSO) |
¥1147.00 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P883520-100mg |
PROTAC ERRα ligand 1 |
1264754-13-3 | 98% | 100mg |
¥14,400.00 | 2022-09-01 |
PROTAC ERRα ligand 1 Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on PROTAC ERRα ligand 1
PROTAC ERRα Ligand 1 (CAS No. 1264754-13-3): A Novel Therapeutic Agent in Targeted Protein Degradation
PROTAC ERRα Ligand 1 (CAS No. 1264754-13-3) is a groundbreaking compound in the field of targeted protein degradation, specifically designed to modulate the activity of the estrogen-related receptor alpha (ERRα). This innovative ligand represents a significant advancement in the development of PROTACs (Proteolysis Targeting Chimeras), which have emerged as a promising therapeutic strategy for treating various diseases, including cancer and metabolic disorders.
The ERRα receptor is a member of the nuclear receptor superfamily and plays a crucial role in regulating gene expression involved in energy metabolism, cell proliferation, and differentiation. Dysregulation of ERRα has been implicated in several pathological conditions, making it an attractive target for therapeutic intervention. PROTAC ERRα Ligand 1 is engineered to selectively bind to ERRα and recruit an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein. This mechanism offers a unique approach to modulating protein function beyond traditional small-molecule inhibitors.
Recent studies have highlighted the potential of PROTAC ERRα Ligand 1 in various preclinical models. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that PROTAC ERRα Ligand 1 effectively reduced ERRα levels in cancer cells, leading to decreased proliferation and increased apoptosis. The compound exhibited high selectivity and potency, with minimal off-target effects, making it a promising candidate for further clinical development.
The development of PROTAC ERRα Ligand 1 has also been supported by advances in chemical synthesis and structural biology. Researchers have utilized computational methods and high-throughput screening to optimize the ligand's binding affinity and stability. These efforts have resulted in a compound with favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These characteristics are essential for ensuring effective delivery and sustained action within the target tissues.
In addition to its potential in cancer therapy, PROTAC ERRα Ligand 1 has shown promise in addressing metabolic disorders. Studies have indicated that modulation of ERRα activity can influence glucose metabolism and lipid homeostasis, suggesting potential applications in diabetes and obesity. The ability to degrade ERRα using PROTAC ERRα Ligand 1 may provide a novel therapeutic avenue for these conditions by restoring metabolic balance.
The safety profile of PROTAC ERRα Ligand 1 has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for safe use in clinical settings. Ongoing research is focused on optimizing dosing regimens and exploring combination therapies to enhance efficacy while minimizing side effects.
The future of PROTAC ERRα Ligand 1 looks promising as it continues to advance through preclinical and early clinical trials. The unique mechanism of action and selective targeting capabilities make it a valuable addition to the arsenal of targeted therapies. As research progresses, it is anticipated that PROTAC ERRα Ligand 1 will contribute significantly to the treatment of diseases characterized by dysregulated protein function.
In conclusion, PROTAC ERRα Ligand 1 (CAS No. 1264754-13-3) represents a significant milestone in the field of targeted protein degradation. Its ability to selectively degrade ERRα offers new opportunities for therapeutic intervention in cancer and metabolic disorders. Continued research and development will further elucidate its full potential and pave the way for its clinical application.
1264754-13-3 (PROTAC ERRα ligand 1) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)